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Abstract
This technical guide provides a comprehensive analysis of the melting and boiling points of

Ethyl 2-amino-4-methylthiazole-5-carboxylate (CAS No: 7210-76-6), a pivotal intermediate

in pharmaceutical synthesis. This document moves beyond a simple recitation of values to offer

an in-depth examination of the underlying physicochemical principles governing these

properties. It details authoritative data, explains the influence of molecular structure on thermal

behavior, and provides robust, field-proven experimental protocols for verification. This guide is

intended for researchers, chemists, and drug development professionals who require a deep

and practical understanding of this compound's thermal characteristics for applications in

synthesis, quality control, and formulation.

Introduction and Significance
Ethyl 2-amino-4-methylthiazole-5-carboxylate is a heterocyclic compound belonging to the

thiazole family.[1] Its structure, featuring an amino group, an ethyl ester, and a methyl-

substituted thiazole ring, makes it a versatile building block in medicinal chemistry.[1] The

compound serves as a key synthetic intermediate for various pharmaceutical agents,
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leveraging its potential for diverse chemical modifications.[1][2][3] Understanding its

fundamental physical properties, particularly its melting and boiling points, is critical for its

practical application. These thermal transition points dictate storage conditions, purification

strategies (such as recrystallization), and reaction parameter settings, ensuring process

efficiency and final product purity.

Physicochemical and Thermal Properties
The thermal behavior of a compound is a direct manifestation of its molecular structure and the

intermolecular forces at play. A summary of the key properties for Ethyl 2-amino-4-
methylthiazole-5-carboxylate is presented below.

Property Value Source(s)

CAS Number 7210-76-6 [2][4][5][6]

Molecular Formula C₇H₁₀N₂O₂S [1][2][4][7]

Molecular Weight 186.23 g/mol [1][7]

Appearance
White to pale cream

powder/crystalline solid
[1][2][4]

Melting Point 171-180 °C [1][4][5][8]

Boiling Point 313.1 ± 22.0 °C (Predicted) [1][5]

In-Depth Analysis of Thermal Transitions
Melting Point: An Indicator of Purity and Stability
The experimentally determined melting point of Ethyl 2-amino-4-methylthiazole-5-
carboxylate is consistently reported in the range of 171-180 °C.[1][4][5][8] This relatively high

melting point for a molecule of its size is a direct consequence of the strong intermolecular

forces present in its crystal lattice.

Causality of High Melting Point:

Hydrogen Bonding: The primary amino group (-NH₂) is a potent hydrogen bond donor,

while the nitrogen atom in the thiazole ring and the oxygen atoms of the carboxylate group
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act as hydrogen bond acceptors. This extensive network of hydrogen bonds requires

significant thermal energy to disrupt, resulting in a high melting point.

π-π Stacking: The aromatic thiazole ring allows for π-π stacking interactions between

adjacent molecules, further stabilizing the crystal structure.[1]

Dipole-Dipole Interactions: The polar ester group introduces strong dipole-dipole

interactions, contributing to the overall lattice energy.

The observed melting range (e.g., 176-180 °C) is a critical quality control parameter.[5] A

narrow range is indicative of high purity, whereas a broad or depressed melting range would

suggest the presence of impurities that disrupt the crystalline lattice.

Boiling Point: A Predicted Value
The boiling point is reported as a computationally predicted value of 313.1 ± 22.0 °C.[1][5] The

lack of a precise, experimentally determined boiling point is common for compounds like this,

which are solid at room temperature and may be prone to decomposition at the high

temperatures required for boiling at atmospheric pressure.

Factors Influencing the High Predicted Boiling Point:

The same strong intermolecular forces that dictate the high melting point—namely

hydrogen bonding and dipole-dipole interactions—persist in the liquid phase.[1] A

substantial amount of energy is required to overcome these forces and transition the

compound into the gaseous state. The large uncertainty (± 22.0 °C) underscores the

computational nature of this value and highlights the need for careful experimental

verification if required for a specific application, such as high-temperature reaction design

or distillation-based purification.[1]

Experimental Protocols for Thermal Analysis
To ensure scientific integrity, physical constants must be verifiable. The following sections

describe standard, reliable protocols for the experimental determination of the melting and

boiling points of Ethyl 2-amino-4-methylthiazole-5-carboxylate.

Protocol: Melting Point Determination (Capillary Method)
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This method provides a precise determination of the melting range and is a cornerstone of

compound identification and purity assessment.

Methodology:

Sample Preparation: Ensure the sample is completely dry and homogenous. Place a small

amount of the crystalline solid on a watch glass and crush it into a fine powder.

Capillary Loading: Tap the open end of a capillary tube (sealed at one end) into the powder.

Invert the tube and gently tap it on a hard surface to pack the powder into the sealed end. A

sample height of 2-3 mm is ideal.

Apparatus Setup: Place the loaded capillary tube into the sample holder of a melting point

apparatus (e.g., a Mel-Temp or similar digital device).

Heating and Observation:

Set a rapid heating ramp (e.g., 10-15 °C/min) to quickly approach the expected melting

point (~150 °C).

Once this temperature is reached, reduce the heating ramp to a slow rate (1-2 °C/min) to

ensure thermal equilibrium.

Record the temperature at which the first drop of liquid appears (T₁).

Record the temperature at which the entire sample has completely melted into a clear

liquid (T₂).

Reporting: The melting point is reported as the range T₁ - T₂.
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Caption: Workflow for micro boiling point determination (Siwoloboff method).
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Conclusion
The melting and boiling points of Ethyl 2-amino-4-methylthiazole-5-carboxylate are defining

physical constants that reflect its robust molecular structure, stabilized by significant

intermolecular hydrogen bonding and π-π interactions. The experimentally verified melting

point of 171-180 °C serves as a reliable indicator of identity and purity. The high, predicted

boiling point of ~313 °C provides a useful, albeit approximate, guide for high-temperature

applications. The protocols detailed herein offer a self-validating system for researchers to

confirm these properties, ensuring the integrity and reproducibility of their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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